![molecular formula C16H20ClN3O4 B3015749 2-[3-(4-Chloro-5-methyl-3-nitropyrazolyl)adamantanyl]acetic acid CAS No. 1004951-68-1](/img/structure/B3015749.png)
2-[3-(4-Chloro-5-methyl-3-nitropyrazolyl)adamantanyl]acetic acid
Overview
Description
2-[3-(4-Chloro-5-methyl-3-nitropyrazolyl)adamantanyl]acetic acid is a useful research compound. Its molecular formula is C16H20ClN3O4 and its molecular weight is 353.8. The purity is usually 95%.
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Scientific Research Applications
Antiviral Research
2-[3-(4-Chloro-5-methyl-3-nitropyrazolyl)adamantanyl]acetic acid and similar compounds show promise in antiviral research. A study by Kreutzberger and Schröders (1975) explored the synthesis of N-[1-adamantyl]-carboxylic acid amides, which have potential applications as virustatic compounds (Kreutzberger & Schröders, 1975).
Chemical Synthesis and Reactions
Research by Banert et al. (2010) and Dawson et al. (2007) delves into the synthesis and reactions of compounds structurally related to this compound. These studies provide insights into the chemical properties and potential applications of such compounds in synthesis and pharmaceuticals (Banert et al., 2010); (Dawson et al., 2007).
Antimicrobial and Anti-inflammatory Activities
The compound's structure has led to research on its antimicrobial and anti-inflammatory activities. Al-Deeb et al. (2006) conducted studies on derivatives of 2-[3-(1-Adamantyl)-4-substituted-5-thioxo-1,2,4-triazolin-1-yl]acetic acids, demonstrating promising biological activities (Al-Deeb et al., 2006).
Applications in Organic Chemistry
The structural features of this compound contribute to various applications in organic chemistry. Studies by Shaposhnikov et al. (2003) and Fischer & Greig (1978) highlight the compound's role in different chemical reactions and synthesis processes (Shaposhnikov et al., 2003); (Fischer & Greig, 1978).
Future Directions
Properties
IUPAC Name |
2-[3-(4-chloro-5-methyl-3-nitropyrazol-1-yl)-1-adamantyl]acetic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20ClN3O4/c1-9-13(17)14(20(23)24)18-19(9)16-5-10-2-11(6-16)4-15(3-10,8-16)7-12(21)22/h10-11H,2-8H2,1H3,(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FFOUCKPQFNFKTL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1C23CC4CC(C2)CC(C4)(C3)CC(=O)O)[N+](=O)[O-])Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20ClN3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.80 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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